2-(2,6-Dichlorophenyl)-3-(difluoromethoxy)-6-(trifluoromethyl)pyridine

• Molecular Formula: C13H6Cl2F5NO
• Molecular Weight: 358.09 g/mol
• IUPAC Name: 2-(2,6-dichlorophenyl)-3-(difluoromethoxy)-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C13H6Cl2F5NO/c14-6-2-1-3-7(15)10(6)11-8(22-12(16)17)4-5-9(21-11)13(18,19)20/h1-5,12H
• InChI Key: MJUYLIGYRFGPBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=C(C=CC(=N2)C(F)(F)F)OC(F)F)Cl

Description

2-(2,6-Dichlorophenyl)-3-(difluoromethoxy)-6-(trifluoromethyl)pyridine is a complex organic compound characterized by its unique chemical structure

Preparation Methods

The synthesis of 2-(2,6-Dichlorophenyl)-3-(difluoromethoxy)-6-(trifluoromethyl)pyridine involves several steps. The synthetic routes typically include the use of chlorinated and fluorinated reagents under controlled conditions. Industrial production methods may involve large-scale reactions with optimized conditions to ensure high yield and purity. Specific details on the synthetic routes and reaction conditions are often proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

2-(2,6-Dichlorophenyl)-3-(difluoromethoxy)-6-(trifluoromethyl)pyridine undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-(2,6-Dichlorophenyl)-3-(difluoromethoxy)-6-(trifluoromethyl)pyridine has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2,6-Dichlorophenyl)-3-(difluoromethoxy)-6-(trifluoromethyl)pyridine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

2-(2,6-Dichlorophenyl)-3-(difluoromethoxy)-6-(trifluoromethyl)pyridine can be compared with other similar compounds, such as:

• 2-(2,6-Dichlorophenyl)-3-(methoxy)-6-(trifluoromethyl)pyridine
• 2-(2,6-Dichlorophenyl)-3-(difluoromethoxy)-6-(methyl)pyridine

These compounds share structural similarities but differ in their chemical properties and potential applications. The unique combination of chlorinated and fluorinated groups in this compound contributes to its distinct reactivity and functionality.